Cas no 56408-90-3 (Sodium Octanoate-d15)

• Product Name: Sodium Octanoate-d15
• CAS No: 56408-90-3
• MF: C₈H₁₅NaO₂
• MW: 181.285699129105
• CID: 367118
• PubChem ID: 101337872
• Update Time: 2025-04-19

Sodium Octanoate-d15 Chemical and Physical Properties

Names and Identifiers

• Octanoic-d15 acid,sodium salt (9CI)
• Sodiumoctanoate-d15
• HY-W015339S2
• SODIUM OCTANOATE-D15
• CS-0437992
• D99721
• 56408-90-3
• Octanoate-d15 (sodium)
• sodium;2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecadeuteriooctanoate
• Sodium Octanoate-d15

• Inchi： 1S/C8H16O2.Na/c1-2-3-4-5-6-7-8(9)10;/h2-7H2,1H3,(H,9,10);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2;
• InChI Key： BYKRNSHANADUFY-QBMKXHHWSA-M
• SMILES： [Na+].[O-]C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 181.19100
• Monoisotopic Mass: 182.199
• Isotope Atom Count: 15
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 40.13000
• LogP: 1.09680